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Abstract

Meticrane, a diuretic agent, has been utilized in the management of hypertension.[1][2] This
technical guide provides an in-depth overview of its chemical structure, physicochemical
properties, and known biological activities. The document summarizes quantitative data in
structured tables, elucidates its mechanism of action as a diuretic, and details experimental
protocols from recent studies exploring its potential anti-cancer properties. Visual diagrams
generated using the DOT language are provided to illustrate key pathways and workflows.

Chemical Structure and Identification

Meticrane is a sulfonamide-derivative belonging to the thiochromane class of compounds.[3][4]
Its chemical structure is characterized by a 3,4-dihydro-2H-1-benzothiopyran-1,1-dioxide core,
substituted with a methyl group and a sulfonamide group.

Table 1: Chemical Identifiers for Meticrane
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Identifier Value Reference

6-methyl-1,1-dioxo-3,4-

IUPAC Name dihydro-2H-thiochromene-7- [4]
sulfonamide

CAS Number 1084-65-7 [5]

Molecular Formula C10H13NO4S:2 [5]

Molecular Weight 275.34 g/mol [5]
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Physicochemical Properties

The physicochemical properties of Meticrane are crucial for its formulation, delivery, and
pharmacokinetic profile.

Table 2: Physicochemical Properties of Meticrane
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Property Value Reference
Melting Point 236-237 °C [3]
Boiling Point (Predicted) 549.1 + 60.0 °C [3]

Soluble in DMSO (= 50

mg/mL)[2], Sparingly soluble in
Solubility DMSO (1-10 mg/ml)[6],

Insoluble in Water (< 0.1

mg/mL)[2]
pKa (Predicted) 9.71+£0.20 [3]
LogP (Predicted) 0.5 [4]
Appearance White to off-white solid [3]

Mechanism of Action: Diuretic Effect

Meticrane functions as a diuretic by inhibiting the reabsorption of sodium and chloride ions in
the distal convoluted tubules of the kidney.[2][7] This action is achieved through the blockade of
the sodium-chloride symporter (NCC).[7] The increased concentration of these ions in the
tubular fluid leads to an osmotic retention of water, resulting in increased urine output and a
subsequent reduction in blood volume and pressure.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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